N-(4-acetyl-1,3-thiazol-2-yl)-4-cyclopentyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-(4-acetyl-1,3-thiazol-2-yl)-4-cyclopentyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C14H15N3O2S2/c1-8(18)10-6-20-14(16-10)17-13(19)12-11(15-7-21-12)9-4-2-3-5-9/h6-7,9H,2-5H2,1H3,(H,16,17,19)
• InChI Key: CNHOVRYERVDKIA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CSC(=N1)NC(=O)C2=C(N=CS2)C3CCCC3
• Molecular Formula: C14H15N3O2S2
• Molecular Weight: 321.4 g/mol

Description

N-(4-acetyl-1,3-thiazol-2-yl)-4-cyclopentyl-1,3-thiazole-5-carboxamide is a synthetic organic compound that belongs to the thiazole family. Thiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their ring structure. This particular compound is characterized by its unique combination of a thiazole ring with an acetyl group and a cyclopentyl group, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common synthetic route includes the cyclization of appropriate precursors under acidic or basic conditions to form the thiazole ring

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and automated systems to control reaction parameters such as temperature, pressure, and reactant concentrations. The purification process may involve crystallization, distillation, or chromatography techniques to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

N-(4-acetyl-1,3-thiazol-2-yl)-4-cyclopentyl-1,3-thiazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or to convert double bonds to single bonds.

Substitution: Nucleophilic or electrophilic substitution reactions can be employed to replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols) are commonly employed under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes. Substitution reactions can result in a variety of derivatives with different functional groups.

Scientific Research Applications

N-(4-acetyl-1,3-thiazol-2-yl)-4-cyclopentyl-1,3-thiazole-5-carboxamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(4-acetyl-1,3-thiazol-2-yl)-4-cyclopentyl-1,3-thiazole-5-carboxamide involves its interaction with specific molecular targets within biological systems. The compound may bind to enzymes or receptors, inhibiting their activity or altering their function. This can lead to various biological effects, such as the inhibition of microbial growth or the induction of apoptosis in cancer cells. The exact pathways and targets involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(4-acetyl-1,3-thiazol-2-yl)-2,2-dimethylpropanamide
• N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide
• N-(4-methyl-5-(4-((substituted phenylamino)methyl)-5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)thiazol-2-yl)benzamide

Uniqueness

N-(4-acetyl-1,3-thiazol-2-yl)-4-cyclopentyl-1,3-thiazole-5-carboxamide is unique due to its specific combination of functional groups and its structural configuration. This uniqueness contributes to its distinct chemical properties and potential biological activities, making it a valuable compound for research and development in various scientific fields.